Cas no 2172441-76-6 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid)

• Product Name: 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid
• CAS No: 2172441-76-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6560476
• PubChem ID: 165878292
• Update Time: 2025-06-03

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid
• 2172441-76-6
• 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4-dimethylpentanoic acid
• EN300-1484038

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(15-26(32)33)30-25(31)14-23(17-12-13-17)29-27(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-24H,12-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GQJCTAXCGMQEER-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(CC(=O)O)C(C)(C)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid

Comprehensive Analysis of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid (CAS No. 2172441-76-6)

The compound 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid (CAS No. 2172441-76-6) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for researchers. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. This compound is particularly relevant in the development of novel therapeutics, where precision and purity are paramount.

In recent years, the demand for custom peptide synthesis and drug discovery has surged, driven by advancements in biotechnology and personalized medicine. Researchers frequently search for high-purity Fmoc-protected amino acids and cyclopropyl-containing compounds to design innovative drug candidates. The 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid aligns perfectly with these trends, offering a versatile scaffold for modifying peptide backbones and enhancing bioavailability. Its 4,4-dimethylpentanoic acid moiety further contributes to its stability and solubility, critical factors in formulation development.

From a synthetic perspective, the incorporation of cyclopropyl rings into bioactive molecules has gained attention due to their ability to modulate conformational flexibility and improve metabolic stability. This compound’s Fmoc-protected amine functionality ensures compatibility with automated peptide synthesizers, streamlining workflows for laboratories focused on high-throughput screening and combinatorial chemistry. Additionally, its CAS No. 2172441-76-6 serves as a unique identifier for regulatory and procurement purposes, ensuring traceability in global supply chains.

The growing interest in targeted drug delivery and bioconjugation has further elevated the relevance of this compound. Its structural features enable precise modifications for linker chemistry and prodrug design, addressing challenges in oncology and immunology research. As the pharmaceutical industry shifts toward small-molecule therapeutics and peptide-based drugs, 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid stands out as a key intermediate for innovation.

Quality control and analytical characterization are critical for this compound, given its role in GMP-compliant synthesis. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify purity and structural integrity. Researchers often inquire about storage conditions and handling protocols to maintain its stability, underscoring the importance of proper documentation and supplier reliability.

In summary, 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylpentanoic acid (CAS No. 2172441-76-6) represents a cutting-edge tool for modern drug development. Its multifaceted applications in peptide engineering, bioconjugation, and medicinal chemistry make it indispensable for laboratories pushing the boundaries of science. As the demand for tailored therapeutics grows, this compound will continue to play a pivotal role in shaping the future of healthcare.